Cas no 109970-51-6 (Benzene, 1,3,5-tris(butylthio)-)

• Product Name: Benzene, 1,3,5-tris(butylthio)-
• CAS No: 109970-51-6
• MF: C₁₈H₃₀S₃
• MW: 342.625801563263
• CID: 1189041
• PubChem ID: 20146851
• Update Time: 2025-04-20

Benzene, 1,3,5-tris(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tris(butylthio)-
• 1,3,5-tris(butylsulfanyl)benzene
• 109970-51-6
• SCHEMBL10688520
• DTXSID70602959

• Inchi： 1S/C18H30S3/c1-4-7-10-19-16-13-17(20-11-8-5-2)15-18(14-16)21-12-9-6-3/h13-15H,4-12H2,1-3H3
• InChI Key： PODVEWSPNJQIEA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)SCCCC)SCCCC)CCCC

Computed Properties

• Exact Mass: 342.1512
• Monoisotopic Mass: 342.15096448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 0